Cas no 1179758-89-4 (4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1179758-89-4
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 2621022
• PubChem ID: 61034878
• Update Time: 2025-05-26

4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-pyrazol-1-yl)-benzaldehyde
• 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde
• 1179758-89-4
• CS-0268325
• EN300-1292196
• 4-(4-chloropyrazol-1-yl)benzaldehyde
• SCHEMBL15332503
• AKOS010264226
• Z729827782
• SB31039
• EXB75889

• Inchi： 1S/C10H7ClN2O/c11-9-5-12-13(6-9)10-3-1-8(7-14)2-4-10/h1-7H
• InChI Key： QDBNQACVIQTGIN-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 206.0246905Da
• Monoisotopic Mass: 206.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde

Recent Advances in the Study of 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde (CAS: 1179758-89-4) in Chemical Biology and Pharmaceutical Research

4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde (CAS: 1179758-89-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

One of the most notable advancements in the study of 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde is its application in the synthesis of novel kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of compounds derived from 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde, which showed selective inhibition of JAK2 kinase, a target implicated in myeloproliferative neoplasms.

In addition to its role in kinase inhibition, 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde has also been investigated for its potential as a building block in the synthesis of antimicrobial agents. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of pyrazole derivatives synthesized using this compound as a precursor. The results indicated significant activity against a range of bacterial and fungal pathogens, suggesting its utility in addressing the growing challenge of antimicrobial resistance.

The synthetic pathways for 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde have also been a focus of recent research, with efforts directed toward improving yield, scalability, and environmental sustainability. A 2022 study in Organic Process Research & Development detailed an optimized synthetic route that reduces the use of hazardous reagents and minimizes waste generation. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Looking ahead, the potential applications of 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde extend beyond its current uses. Ongoing research is exploring its incorporation into more complex molecular architectures, such as PROTACs (proteolysis-targeting chimeras), which represent a cutting-edge approach in drug discovery. Preliminary findings suggest that this compound could serve as a valuable linker or functional group in the design of these bifunctional molecules, further expanding its utility in pharmaceutical development.

In conclusion, 4-(4-chloro-1H-pyrazol-1-yl)benzaldehyde (CAS: 1179758-89-4) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, positions it as a valuable tool in the development of novel therapeutics. Future studies will likely uncover additional applications and refine existing methodologies, further solidifying its role in advancing medical science.